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Compound of Interest

Compound Name: Revosimeline

CAS No.: 1810001-96-7

Cat. No.: B610451

Get Quote

Welcome to the Technical Support Center for Revosimeline (ethyl (1S,5R)-3-(3-oxo-2,8-

diazaspiro[4.5]decan-8-yl)-8-azabicyclo[3.2.1]octane-8-carboxylate).

As a Senior Application Scientist, I frequently consult with drug development professionals who

struggle with the analytical behavior of complex spirocyclic and bicyclic compounds.

Revosimeline is a highly specific muscarinic acetylcholine receptor agonist (). Because of its

unique architecture—specifically the basic nitrogen centers within its diazaspirodecane and

azabicyclooctane rings—quality control (QC) analysts often face severe chromatographic

challenges.

This guide abandons generic advice. Instead, it breaks down the physicochemical causality

behind your analytical issues and provides self-validating protocols to ensure absolute scientific

integrity in your release testing.

Part 1: Troubleshooting Guide & FAQs
Q1: Why am I observing severe peak tailing and retention time shifts for Revosimeline during

reversed-phase LC-MS analysis? A1: This is a classic secondary interaction issue.

Revosimeline contains two basic nitrogen centers (). At a neutral or mildly acidic pH (e.g., pH

4-7), these amines are protonated. They interact strongly with residual acidic silanols on
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standard silica stationary phases via ion-exchange mechanisms, causing severe tailing. The

Causality-Driven Solution: You must control the ionization state. Either drop the mobile phase

pH to < 2.5 (using 0.1% Formic Acid) to fully protonate both the analyte and the silanols

(neutralizing the silanols), or raise the pH to 10.0 (using Ammonium Bicarbonate) on a hybrid-

silica column to deprotonate the analyte, forcing it to interact purely via hydrophobic

partitioning.

Q2: How do I resolve the stereoisomers of Revosimeline, and why does my chiral peak shape

degrade over time? A2: Revosimeline possesses three defined chiral centers. Resolving the

active (1S,5R) enantiomer requires a chiral stationary phase (CSP) capable of steric inclusion

and hydrogen bonding (e.g., immobilized amylose). If your peak shape degrades over time,

you are likely omitting a volatile amine modifier. The Causality-Driven Solution: You must add

0.1% Diethylamine (DEA) to your normal-phase mobile solvent. DEA acts as a sacrificial base;

it competes for the free hydroxyls on the amylose stationary phase, preventing the basic

nitrogens of Revosimeline from irreversibly binding to the column and fouling the chiral

selector.

Q3: During forced degradation testing, we observe a mass adduct of +16 Da (+16 m/z) in the

LC-MS spectra. What is the degradation pathway? A3: A +16 Da shift indicates N-oxidation.

The electron-rich tertiary and secondary amines in Revosimeline's bicyclic core are highly

susceptible to electrophilic oxygen attack. This occurs when the API is exposed to atmospheric

oxygen or trace peroxides commonly found in excipients like polysorbates or PEG. The

Causality-Driven Solution: Store the API under an inert gas blanket (Argon/Nitrogen) and utilize

peroxide-free solvents during sample preparation.

Part 2: Quantitative Data & Specifications
To ensure batch-to-batch consistency, all quantitative data must be evaluated against

mechanistically grounded acceptance criteria.

Table 1: Revosimeline Quality Control Specifications
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Parameter Analytical Method
Acceptance
Criteria

Scientific Rationale

Appearance Visual Inspection
White to off-white

powder

Intrinsic physical

property of the highly

pure API.

Enantiomeric Purity
Chiral HPLC (Normal

Phase)
≥ 99.5% (1S,5R)

Ensures target affinity

and selectivity for the

M1 muscarinic

receptor.

Chemical Purity UPLC-MS/MS ≥ 99.0%

Confirms the absence

of unreacted spiro-

intermediates.

N-Oxide Impurities
UPLC-MS/MS (+16

m/z)
≤ 0.15%

Limits oxidative

degradation products

per ICH Q3A

guidelines.

Residual Solvents GC-FID
Complies with ICH

Q3C

Ensures patient safety

by monitoring toxic

synthesis solvents

(e.g., DCM).

Table 2: Forced Degradation Profiling & Causality
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Stress Condition Primary Degradant Mechanistic Causality

Oxidation (0.3% H₂O₂) N-Oxide (+16 Da)

Electrophilic oxygen attacks

the electron-rich tertiary amine

of the azabicyclooctane core.

Base Hydrolysis (0.1N NaOH) Carboxylic Acid (-28 Da)

Saponification of the ethyl

ester moiety yields the free

carboxylic acid and ethanol.

Acid Hydrolysis (0.1N HCl) Minimal degradation

Protonated amines sterically

and electronically shield the

ester from nucleophilic attack.

Part 3: Self-Validating Experimental Protocols
Every protocol utilized in a QC environment must be self-validating. If the system is

compromised, the method must automatically fail its suitability gate rather than generate

untrustworthy data.

Protocol 1: Chiral HPLC Method for Stereoisomeric
Purity
Objective: Baseline resolution of the (1S,5R) active API from its stereoisomers. Causality:

Chiral recognition is driven by steric inclusion into the amylose helical cavity and hydrogen

bonding with the carbamate linkages of the stationary phase.

Column: Chiralpak IA or IC (4.6 x 250 mm, 5 µm).

Mobile Phase: Hexane / Ethanol / Diethylamine (80:20:0.1 v/v/v). (Note: The DEA prevents

irreversible secondary hydrogen bonding).

Flow Rate: 1.0 mL/min, isocratic.

Detection: UV at 220 nm.

System Suitability (The Validation Gate): Inject a resolution standard containing a 1:1 mixture

of the (1S,5R) and (1R,5S) enantiomers. The system is validated ONLY if the critical pair
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resolution ( Rs​) is ≥ 2.0 and the tailing factor ( Tf​) is ≤ 1.5. If Rs​< 2.0, the sequence must

automatically abort. This prevents reporting false purity values due to co-elution caused by

evaporative loss of DEA in the mobile phase.

Protocol 2: UPLC-MS/MS Method for Chemical Purity
and Assay
Objective: Quantify the API and detect trace synthetic impurities without MS signal

suppression. Causality: A high-pH mobile phase neutralizes the basic amines of

Revosimeline, eliminating silanol-induced tailing while avoiding ion-pairing reagents that

suppress electrospray ionization (ESI).

Column: Waters ACQUITY UPLC BEH C18 (1.7 µm, 2.1 x 100 mm). (Note: The ethylene-

bridged hybrid particle resists silica dissolution at high pH).

Mobile Phase A: 10 mM Ammonium Bicarbonate in LC-MS grade water, adjusted to pH 10.0

with Ammonium Hydroxide.

Mobile Phase B: 100% Acetonitrile.

Gradient: 5% B to 95% B over 8.0 minutes.

Detection: ESI+ (Positive mode). Target mass: [M+H]⁺ = 336.2 m/z.

System Suitability (The Validation Gate): A blank injection must immediately follow the

highest calibration standard. If the carryover in the blank exceeds 0.1% of the Lower Limit of

Quantification (LLOQ), the sequence halts. This self-validates that no sample adsorption is

occurring on the injector needle or column frit, ensuring quantitative trustworthiness.

Part 4: Analytical Workflow Visualization
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Analytical workflow and self-validating quality control strategy for synthetic Revosimeline.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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